(E)-3-(4-methoxyphenyl)-N-(9-oxo-9H-xanthen-3-yl)acrylamide

• IUPAC Name: (E)-3-(4-methoxyphenyl)-N-(9-oxoxanthen-3-yl)prop-2-enamide
• InChI: InChI=1S/C23H17NO4/c1-27-17-10-6-15(7-11-17)8-13-22(25)24-16-9-12-19-21(14-16)28-20-5-3-2-4-18(20)23(19)26/h2-14H,1H3,(H,24,25)/b13-8+
• InChI Key: MUTPPXKSOKVOEL-MDWZMJQESA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)NC2=CC3=C(C=C2)C(=O)C4=CC=CC=C4O3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)NC2=CC3=C(C=C2)C(=O)C4=CC=CC=C4O3
• Molecular Formula: C23H17NO4
• Molecular Weight: 371.4 g/mol

Description

(E)-3-(4-methoxyphenyl)-N-(9-oxo-9H-xanthen-3-yl)acrylamide, also known as MOXA, is a chemical compound with potential applications in scientific research. This compound is a xanthene derivative, which means it belongs to a class of fluorescent dyes commonly used in biological research. MOXA is unique because it has both a fluorescent and an acrylamide group, making it useful for a variety of applications.

Scientific Research Applications

Corrosion Inhibition

A study investigated synthetic acrylamide derivatives, including (E)-3-(4-methoxyphenyl)-N-(9-oxo-9H-xanthen-3-yl)acrylamide, as corrosion inhibitors for copper in nitric acid solutions. These compounds demonstrated effectiveness as mixed-type inhibitors, reducing the double-layer capacitance and reaching maximum efficiencies of 84.5% and 86.1% in certain concentrations (Abu-Rayyan et al., 2022).

Crystal Structure Analysis

Research on acrylamide derivatives has included the synthesis, separation, and structural analysis of E and Z isomers. The study provides detailed crystal structures for these isomers, contributing to a deeper understanding of their molecular properties (Chenna et al., 2008).

Optical Properties and Mechanofluorochromism

A study on 3-aryl-2-cyano acrylamide derivatives, including (E)-3-(4-methoxyphenyl)-N-(9-oxo-9H-xanthen-3-yl)acrylamide, explored their optical properties and mechanofluorochromic behavior. The compounds exhibited distinct fluorescence changes upon physical manipulation, attributed to phase transitions from crystalline to amorphous states (Song et al., 2015).

Protein Patterning in Cell Mechanobiology

In the field of cell mechanobiology, polyacrylamide substrates functionalized with N-Hydroxysuccinimide have been utilized for precise control over cell attachment and spreading, with implications for studying cellular behaviors (Poellmann & Wagoner Johnson, 2013).

Biocompatible Polymer Synthesis

Research on poly[oligo(ethylene glycol) (meth)acrylamide]s has revealed their potential as biocompatible analogues of polyethylene glycol (PEG), showing improved solubility in water and alcohol, and tunable thermosensitivity (Chua et al., 2012).

Drug Delivery and Polymerization Control

Studies on N-isopropylacrylamide, a related acrylamide derivative, focus on controlled polymerization techniques for drug delivery applications, demonstrating the importance of choosing suitable chain transfer agents and initiating species (Convertine et al., 2004).

Inhibitor Design in Biochemistry

(E)-3-(3-(4-((3-Carbamoylbenzyl)oxy)-3-iodo-5-methoxyphenyl) acryloyl)benzamide (A6), a compound related to (E)-3-(4-methoxyphenyl)-N-(9-oxo-9H-xanthen-3-yl)acrylamide, was identified as a potent p300 histone acetyltransferase inhibitor, with potential applications in anti-fibrotic therapy (Hwang et al., 2020).